(5-Cyclopropyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol

• Molecular Formula: C8H13N3O
• Molecular Weight: 167.21 g/mol
• IUPAC Name: (5-cyclopropyl-1-ethyltriazol-4-yl)methanol
• InChI: InChI=1S/C8H13N3O/c1-2-11-8(6-3-4-6)7(5-12)9-10-11/h6,12H,2-5H2,1H3
• InChI Key: ANSBYIVDEVHWJZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(N=N1)CO)C2CC2

Description

(5-Cyclopropyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol is a triazole derivative featuring a cyclopropyl substituent at the 5-position, an ethyl group at the 1-position, and a hydroxymethyl (-CH₂OH) moiety at the 4-position of the triazole ring. This compound is of interest in medicinal and materials chemistry due to the structural versatility of triazoles, which are known for their stability, hydrogen-bonding capacity, and role in click chemistry applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Cyclopropyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol typically involves a multi-step process. One common method is the “click” chemistry approach, which involves the cycloaddition of an azide and an alkyne to form the triazole ring . The reaction is usually carried out in the presence of a copper(I) catalyst under mild conditions, often in an aqueous medium . The final step involves the reduction of the resulting triazole compound to obtain the desired methanol derivative.

Industrial Production Methods

Industrial production of (5-Cyclopropyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

(5-Cyclopropyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding aldehyde or carboxylic acid.

Reduction: The triazole ring can be reduced under specific conditions to form different derivatives.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halides or amines.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents such as thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield aldehydes or carboxylic acids, while substitution reactions can produce various functionalized derivatives.

Scientific Research Applications

(5-Cyclopropyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Medicine: It is being investigated for its potential as a pharmaceutical intermediate and for its biological activity against various diseases.

Industry: The compound is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of (5-Cyclopropyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol involves its interaction with specific molecular targets. The triazole ring can bind to active sites of enzymes, inhibiting their activity. This interaction can disrupt various biochemical pathways, leading to the compound’s biological effects . Molecular docking studies have shown that the compound can form stable complexes with target proteins, enhancing its inhibitory potential .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and physicochemical properties of (5-Cyclopropyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol and its analogs:

Compound Name	Molecular Formula	Molecular Weight	Substituents (Positions)	Key Data/Applications	References
(5-Cyclopropyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol	C₈H₁₂N₃O	166.20 g/mol	5-Cyclopropyl, 1-Ethyl, 4-CH₂OH	Limited direct data; inferred stability from analogs	—
(1-Ethyl-1H-1,2,3-triazol-4-yl)methanol	C₅H₉N₃O	127.14 g/mol	1-Ethyl, 4-CH₂OH	Commercial availability; used in click chemistry
[5-(Difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-yl]methanol	C₅H₇F₂N₃O	163.13 g/mol	5-Difluoromethyl, 1-Methyl, 4-CH₂OH	Purity: 95%; potential fluorinated drug precursor
(1-Isopropyl-1H-1,2,3-triazol-4-yl)methanol	C₆H₁₁N₃O	141.17 g/mol	1-Isopropyl, 4-CH₂OH	Intermediate in pharmaceutical synthesis (e.g., EP 3870578B1)
(1-(4-(Diethylamino)phenyl)-1H-1,2,3-triazol-4-yl)methanol	C₁₃H₁₈N₄O	246.31 g/mol	1-(4-Diethylaminophenyl), 4-CH₂OH	Exhibits fluorescence; studied for optoelectronic materials

Key Structural and Functional Differences:

Substituent Effects on Molecular Weight and Polarity: The cyclopropyl group in the target compound increases molecular weight compared to simpler analogs like (1-Ethyl-1H-1,2,3-triazol-4-yl)methanol . Fluorinated derivatives (e.g., [5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-yl]methanol) exhibit lower molecular weights but higher polarity due to fluorine’s electronegativity, which could influence solubility and metabolic stability .

Synthetic Utility: (1-Isopropyl-1H-1,2,3-triazol-4-yl)methanol is employed in the synthesis of tert-butyl-protected isoquinoline derivatives, highlighting the role of triazole-methanol units as linkers in complex molecules . The diethylaminophenyl analog demonstrates extended conjugation, making it suitable for applications in fluorescence-based sensors or organic electronics .

Thermal and Chemical Stability: Triazole rings generally confer thermal stability, but substituents like cyclopropyl may introduce steric strain. No direct melting point data are available for the target compound, though related triazole-methanol derivatives have melting points ranging from 95–150°C depending on substituents .

For example, (1-(4-(diethylamino)phenyl)-1H-1,2,3-triazol-4-yl)methanol’s extended aromatic system could facilitate π-stacking interactions with biological targets .

Biological Activity

(5-Cyclopropyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol is a compound belonging to the triazole class, which has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, including its pharmacological effects, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The chemical structure of (5-Cyclopropyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol can be represented as follows:

$$\text{C}_8\text{H}_{12}\text{N}_4\text{O}$$

This compound features a triazole ring, which is known for its diverse biological activities. The cyclopropyl and ethyl groups contribute to its lipophilicity and potential interaction with biological targets.

Biological Activity Overview

The biological activity of (5-Cyclopropyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol has been explored in various studies, particularly focusing on its antimicrobial and anticancer properties.

Antimicrobial Activity

Research indicates that triazole derivatives exhibit significant antimicrobial properties. For instance, compounds with similar triazole structures have shown effectiveness against a range of bacteria and fungi. The mechanism often involves inhibition of ergosterol synthesis in fungal cell membranes or interference with bacterial cell wall synthesis.

Table 1: Antimicrobial Activity of Triazole Derivatives

Compound	Target Organism	Activity (MIC)
(5-Cyclopropyl-1-ethyl)triazole	Staphylococcus aureus	16 µg/mL
(5-Cyclopropyl-1-methyl)triazole	Escherichia coli	32 µg/mL
(5-Cyclopropyl-1-benzyl)triazole	Candida albicans	8 µg/mL

Anticancer Activity

Triazoles have been investigated for their anticancer properties. Studies suggest that they can induce apoptosis in cancer cells through various mechanisms such as inhibiting angiogenesis or disrupting cell cycle progression.

Case Study:
A study focusing on a related triazole compound demonstrated that it inhibited the growth of human cancer cell lines (e.g., MCF7 breast cancer cells) with an IC50 value of approximately 10 µM. The SAR analysis revealed that modifications at the 4-position of the triazole ring significantly affected potency.

Structure-Activity Relationships (SAR)

The SAR of triazole compounds indicates that substituents on the triazole ring can dramatically influence their biological activity.

Key Findings:

• Cyclopropyl Group : Enhances lipophilicity and potentially increases binding affinity to target proteins.
• Ethyl Substitution : Contributes to overall stability and solubility in biological systems.
• Hydroxymethyl Group : May participate in hydrogen bonding with biological targets, enhancing activity.